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Compound of Interest

Compound Name: 2,2-Dichloropentane

Cat. No.: B14692929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,2-dichloropentane (CAS No. 34887-14-4). The document is intended for an

audience of researchers, scientists, and professionals in drug development who may encounter

this compound as a synthetic intermediate or solvent. This guide consolidates available data on

its physicochemical properties, synthesis, and safety information. Notably, a thorough review of

scientific literature and chemical databases reveals a lack of documented biological activity or

established signaling pathways for 2,2-dichloropentane. Its primary relevance to the

pharmaceutical and agrochemical industries lies in its role as a building block in organic

synthesis.

Chemical and Physical Properties
2,2-Dichloropentane is a chlorinated hydrocarbon with the molecular formula C₅H₁₀Cl₂.[1] It is

a colorless liquid at room temperature.[1] The quantitative physicochemical properties of 2,2-
dichloropentane are summarized in Table 1.

Table 1: Physicochemical Properties of 2,2-Dichloropentane
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Property Value

Molecular Formula C₅H₁₀Cl₂[1]

Molecular Weight 141.04 g/mol [1]

CAS Number 34887-14-4[1]

Boiling Point 128-129 °C[2]

Melting Point -75.05 °C (estimate)[1]

Density 1.053 g/cm³[1]

Vapor Pressure 12.1 mmHg at 25°C[1]

Flash Point 31.5 °C[1]

Refractive Index 1.4320[1]

LogP 2.98030[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 0[1]

Rotatable Bond Count 2[1]

Synthesis
The primary route for the synthesis of 2,2-dichloropentane involves the reaction of 2-

pentanone with a chlorinating agent, such as phosphorus pentachloride. While specific,

detailed industrial or laboratory protocols are not widely published, the general transformation

is a well-established method for the geminal dihalogenation of ketones.

General Experimental Protocol: Synthesis from 2-
Pentanone
The following is a generalized protocol based on the known reactivity of ketones with

phosphorus pentachloride.

Materials:
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2-Pentanone

Phosphorus pentachloride (PCl₅)

Anhydrous inert solvent (e.g., carbon tetrachloride, benzene)

Ice bath

Stirring apparatus

Distillation apparatus

Sodium bicarbonate solution (for quenching)

Drying agent (e.g., anhydrous magnesium sulfate)

Methodology:

In a reaction vessel equipped with a stirrer and a reflux condenser, 2-pentanone is dissolved

in an anhydrous inert solvent.

The solution is cooled in an ice bath.

Phosphorus pentachloride is added portion-wise to the cooled, stirred solution. This reaction

is exothermic and produces hydrogen chloride gas, requiring careful handling in a well-

ventilated fume hood.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and may be heated to drive the reaction to completion.

The reaction is then carefully quenched by pouring it over crushed ice and neutralizing with a

sodium bicarbonate solution.

The organic layer is separated, washed with water, and dried over an anhydrous drying

agent.

The final product, 2,2-dichloropentane, is isolated and purified by fractional distillation.
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General Synthesis Workflow for 2,2-Dichloropentane
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General Synthesis Workflow
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Biological Activity and Drug Development
Relevance
A comprehensive search of scientific literature and chemical databases (including PubChem,

ChemicalBook, and LookChem) yielded no significant data on the biological activity of 2,2-
dichloropentane. There are no published studies detailing its mechanism of action, interaction

with biological targets, or any signaling pathways it might modulate.

Its relevance for drug development professionals is therefore not as a therapeutic agent itself,

but as a chemical intermediate. Halogenated organic compounds are versatile precursors in

the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).

The geminal dichloro group in 2,2-dichloropentane can be a site for various chemical

transformations.

Safety and Toxicology
2,2-Dichloropentane is considered a hazardous substance. Safety data sheets for similar

chlorinated hydrocarbons indicate that it should be handled with appropriate personal

protective equipment in a well-ventilated area.[3] It is flammable and may be harmful if

swallowed, inhaled, or absorbed through the skin.[3] Detailed toxicological studies specifically

for 2,2-dichloropentane are not readily available in the public domain.

Conclusion
2,2-Dichloropentane (CAS No. 34887-14-4) is a halogenated hydrocarbon with well-

characterized physicochemical properties. Its primary utility for researchers and professionals

in the pharmaceutical and agrochemical sectors is as a chemical intermediate in organic

synthesis. There is currently no evidence to suggest that it possesses any direct biological

activity that would make it a candidate for drug development. Future research could explore its

potential as a precursor for novel bioactive compounds. Due to its hazardous nature,

appropriate safety precautions must be observed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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